1-(4-Bromophenyl)-2-((4-chlorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine

• IUPAC Name: 1-(4-bromophenyl)-2-(4-chlorophenyl)sulfonyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C19H16BrClN2O2S/c20-15-5-3-14(4-6-15)19-18-2-1-11-22(18)12-13-23(19)26(24,25)17-9-7-16(21)8-10-17/h1-11,19H,12-13H2
• InChI Key: JFKLVCHURUAFSY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=CC=CN21)C3=CC=C(C=C3)Br)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H16BrClN2O2S
• Molecular Weight: 451.8 g/mol

Description

1-(4-Bromophenyl)-2-((4-chlorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine is a useful research compound. Its molecular formula is C19H16BrClN2O2S and its molecular weight is 451.76. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Bromophenyl)-2-((4-chlorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Bromophenyl)-2-((4-chlorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pyrazine Derivatives in Pharmacology

Pyrazine derivatives, including 1-(4-Bromophenyl)-2-((4-chlorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine, have been extensively studied for their pharmacological properties. These compounds are known for their broad spectrum of biological activities, which include antimycobacterial, antibacterial, antifungal, antidiabetic, diuretic, anticancer, antiviral, hypnotic, and analgesic effects. The diversity in their pharmacological effects makes pyrazine derivatives promising candidates for the development of new pharmaceuticals. For instance, inhibitors of protein kinases, applicable as antiproliferatives, and inhibitors of β-secretase, used for the treatment of Alzheimer's disease, represent some of the most promising areas of application for pyrazine derivatives (Doležal & Zítko, 2015).

Applications in Drug Development

The role of pyrazine derivatives in drug development is further highlighted by their involvement in creating drugs with significant therapeutic potential. For example, sulfonamide inhibitors have shown promise in treating various conditions, including bacterial infections, glaucoma, cancer, and Alzheimer's disease. These inhibitors demonstrate the versatility of pyrazine derivatives in targeting different diseases and conditions, underscoring their potential in drug development and therapeutic applications (Gulcin & Taslimi, 2018).